Cas no 174486-12-5 (5-cyanopyridine-2-sulfonyl chloride)

• Product Name: 5-cyanopyridine-2-sulfonyl chloride
• CAS No: 174486-12-5
• MF: C₆H₃ClN₂O₂S
• MW: 202.618218660355
• CID: 1359745
• PubChem ID: 18766398
• Update Time: 2025-04-20

5-cyanopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 5-cyano-
• 5-cyanopyridine-2-sulfonyl chloride
• AB60353
• DB-168966
• SCHEMBL6952240
• 5-CYANOPYRIDINE-2-SULFONYLCHLORIDE
• 174486-12-5
• DTXSID90596109
• GS2932
• EN300-146615
• 5-cyano-2-pyridinesulfonyl chloride

• Inchi： 1S/C6H3ClN2O2S/c7-12(10,11)6-2-1-5(3-8)4-9-6/h1-2,4H
• InChI Key： XUXSGYYVYLYBFR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 201.96049
• Monoisotopic Mass: 201.9603762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 70.82